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Compound of Interest

Compound Name: 4-Bromo-1-naphthoic acid

Cat. No.: B092810 Get Quote

An In-Depth Technical Guide to the Physical Properties of 4-Bromo-1-naphthoic Acid

Abstract: This technical guide provides a comprehensive overview of the core physical and

chemical properties of 4-Bromo-1-naphthoic acid (CAS No. 16650-55-8). Intended for

researchers, medicinal chemists, and material scientists, this document synthesizes

experimental data with theoretical principles to offer practical insights into the compound's

behavior. Key topics include its physicochemical characteristics, solubility profile, spectroscopic

data, and standardized protocols for experimental determination. The guide is structured to

facilitate a deep understanding of the causality behind its properties, ensuring scientific integrity

and practical applicability in a laboratory setting.

Introduction and Significance
4-Bromo-1-naphthoic acid is a halogenated aromatic carboxylic acid. Its rigid naphthalene

core, functionalized with both a bromine atom and a carboxylic acid group, makes it a valuable

and versatile building block in several scientific domains. The electron-withdrawing nature of

the bromine atom and the versatile reactivity of the carboxyl group allow for its use as a key

intermediate in the synthesis of pharmaceuticals, agrochemicals, and dyestuffs.[1][2]

Understanding its fundamental physical properties is paramount for its effective handling,

purification, reaction design, and integration into complex molecular architectures. This guide

serves as a foundational reference for scientists working with this compound.

Molecular and Physicochemical Properties
The identity and core physical constants of 4-Bromo-1-naphthoic acid are summarized below.

These values are critical for predicting its behavior in various chemical and physical processes.
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Table 1: Core Identifiers and Physicochemical Properties

Property Value Source(s)

IUPAC Name
4-bromonaphthalene-1-

carboxylic acid
[3][4]

CAS Number 16650-55-8 [5][6][7]

Molecular Formula C₁₁H₇BrO₂ [1][5][6]

Molecular Weight 251.08 g/mol [5][6][7]

Appearance
White to light yellow

solid/powder
[5][6][8]

Melting Point 198-200 °C [1][5][6][9]

Boiling Point 408.8 ± 28.0 °C (Predicted) [5][6][9]

Density 1.648 ± 0.06 g/cm³ (Predicted) [5][6][9]

pKa 3.48 ± 0.10 (Predicted) [5]

Water Solubility Slightly soluble [5][6][9]

XLogP3 3.8 [9][10]

InChI Key
FIJIPZQZVLCOMB-

UHFFFAOYSA-N
[3][4][7]

SMILES OC(=O)c1ccc(Br)c2ccccc12 [7]

Solubility Profile: A Deeper Analysis
The solubility of 4-Bromo-1-naphthoic acid is dictated by the interplay between its large,

nonpolar naphthalene ring and its polar carboxylic acid group.

Aqueous Solubility: The compound is described as "slightly soluble in water".[5][6][9] This is

expected, as the hydrophobic character of the bromonaphthalene scaffold dominates,

limiting its interaction with polar water molecules.
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Organic Solvent Solubility: Based on the principle of "like dissolves like," 4-Bromo-1-
naphthoic acid is expected to exhibit good solubility in polar organic solvents that can

engage in hydrogen bonding with its carboxylic acid group. Such solvents include ethanol,

methanol, acetone, and ethyl acetate. Its solubility in nonpolar solvents like hexanes is

predicted to be low.

pH-Dependent Solubility: The carboxylic acid moiety provides a handle to dramatically alter

aqueous solubility through acid-base chemistry.

In Basic Conditions (e.g., aq. NaOH, aq. NaHCO₃): In the presence of a base, the

carboxylic acid (pKa ≈ 3.48) is deprotonated to form the corresponding water-soluble

carboxylate salt (4-bromo-1-naphthoate). This transformation from a neutral molecule to

an ionic species drastically increases its solubility in aqueous media. This principle is

fundamental for its extraction and purification from non-acidic impurities.

In Acidic Conditions (e.g., aq. HCl): Adding a strong acid to an aqueous solution of the

carboxylate salt will protonate it, causing the neutral, sparingly soluble 4-Bromo-1-
naphthoic acid to precipitate.

The following diagram illustrates the relationship between pH and the solubility of 4-Bromo-1-
naphthoic acid.

Fig. 1: pH-Dependent Solubility of 4-Bromo-1-naphthoic Acid

Aqueous Environment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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